Cas no 898285-82-0 (3-Etiocholanol)

• Product Name: 3-Etiocholanol
• CAS No: 898285-82-0
• MF: C₁₉H₃₂O
• MW: 276.456786155701
• CID: 69399
• PubChem ID: 102600958
• Update Time: 2025-04-18

3-Etiocholanol Chemical and Physical Properties

Names and Identifiers

• 3-Etiocholanol
• Hexadecahydro-10,13-dimethyl-1H-cyclopenta[a]phenanthren-3-ol
• (5R,8S,9S,10S,13S,14S)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
• 898285-82-0

• Inchi： 1S/C19H32O/c1-18-9-3-4-16(18)15-6-5-13-12-14(20)7-11-19(13,2)17(15)8-10-18/h13-17,20H,3-12H2,1-2H3/t13-,14?,15+,16+,17+,18+,19+/m1/s1
• InChI Key： DJTOLSNIKJIDFF-CYYKUEATSA-N
• SMILES： OC1CC[C@@]2(C)[C@@H](C1)CC[C@H]1[C@@H]3CCC[C@@]3(C)CC[C@@H]12

Computed Properties

• Exact Mass: 276.245315640g/mol
• Monoisotopic Mass: 276.245315640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives